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A Comparative Guide for Researchers and Scientists

Octol, a melt-castable explosive mixture of HMX (octahydro-1,3,5,7-tetranitro-1,3,5,7-
tetrazocine) and TNT (trinitrotoluene), has been a stalwart in the design of anti-armor
warheads, particularly in shaped charge applications, for several decades. Its balance of
performance, producibility, and cost has made it a common choice for munitions ranging from
guided missiles to shoulder-launched rockets. However, the advent of advanced composite
armors and the development of more energetic and insensitive explosive formulations have
prompted a critical re-evaluation of Octol's continued suitability in modern anti-armor systems.
This guide provides an objective comparison of Octol's performance with alternative high
explosives, supported by experimental data, to inform researchers, scientists, and weapon
development professionals.

Performance Characteristics of High Explosives in
Shaped Charges

The effectiveness of a shaped charge warhead is intrinsically linked to the properties of its
explosive fill. The primary function of the explosive is to generate and sustain a high-pressure
detonation wave that collapses a metallic liner into a hypervelocity jet. Key performance
parameters of the explosive directly influence the characteristics of this jet and its subsequent
ability to penetrate armor.

Key Performance Metrics
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» Detonation Velocity (VOD): A higher detonation velocity generally leads to a higher jet tip
velocity, which is a critical factor in achieving deep penetration into a target.

o Detonation Pressure (P_cj): The Chapman-Jouguet pressure is indicative of the initial
pressure exerted on the liner, influencing the efficiency of the liner collapse process.

e Density (p): A higher density explosive packs more energy into a given volume, contributing
to a more powerful detonation.

e Penetration Performance: Ultimately, the most crucial metric is the depth of penetration into a
standardized target, typically Rolled Homogeneous Armor (RHA). This is often expressed in
millimeters or as a multiple of the charge diameter (CD).

Comparative Analysis of Explosive Fills

The following tables provide a comparative overview of the key performance parameters of
Octol and several alternative high explosives commonly used or considered for anti-armor
warheads.

Table 1: Detonation Properties of Selected High Explosives
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. . Detonation
. . Density Detonation
Explosive Composition . Pressure
(glcm3) Velocity (m/s)
(GPa)
70% HMX, 30%
Octol (70/30) 1.80 8,480 34.0
TNT
N 60% RDX, 40%
Composition B 1.72 7,980 29.5
TNT
HMX (Pure) 1.91 9,100 39.3
95.5% HMX,
LX-14 4.5% Estane 1.83 8,830 37.0
Binder
88% HMX, 12%
PBXN-110 . 1.69 8,300 ~32.0
HTPB Binder
45% RDX, 30%
Composition H6 TNT, 20% Al, 5% 1.77 7,367 ~22.0

Wax

Table 2: Shaped Charge Performance Comparison (Representative Data)
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. Warhead/Test Penetration
Explosive ] . Standoff Target
Configuration (mm RHA)
SMAW HEAA N
Octol Not Specified RHA ~600[1]
Rocket
Trumpet Lined ) )
Octol Varied RHA Baseline
Shaped Charge
) Consistent
Trumpet Lined ) )
LX-14 Varied RHA increase over
Shaped Charge
Octol
Trumpet Lined 2% increase over
LX-19 <1CD RHA
Shaped Charge Octol[2]
372
- 83.8mm, 42° ]
Composition B ] 2CD 300 BHN Armor (unconfined),
Copper Liner ]
430 (confined)[3]
) ~20% greater
CL-20 based Small Caliber N
Not Specified RHA than RDX-based
PBX Shaped Charge

PBX

Discussion of Performance

As indicated in the data, while Octol offers a significant performance advantage over older

formulations like Composition B, with a higher detonation velocity and pressure, it is surpassed

by more modern explosives. HMX, the primary energetic component of Octol, possesses

superior detonation properties in its pure form. Polymer-bonded explosives (PBXs) like LX-14,

which have a higher percentage of HMX and a more advanced binder system, consistently

demonstrate improved penetration performance over Octol.[2] Newer energetic materials, such

as CL-20, when formulated into PBXs, have shown the potential for even greater increases in

penetration capability, with some studies indicating a 17% to 20% improvement over RDX-

based explosives.

The inclusion of aluminum powder in formulations like Composition H6 is intended to enhance

blast effects, but it generally results in a lower detonation velocity and reduced shaped charge

jet performance.
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Experimental Protocols for Shaped Charge
Evaluation

The evaluation of explosive performance in shaped charge warheads is conducted through a
series of standardized tests. These protocols are crucial for obtaining reliable and comparable
data. The following methodologies are based on common practices and military standards such
as MIL-STD-2105D and NATO STANAG 4526.[4][5][6][7]

Detonation Velocity Measurement

» Objective: To determine the steady-state detonation velocity of the explosive.
o Methodology:
o The explosive is cast or pressed into a cylindrical charge of a specific diameter and length.

o A series of ionization probes or fiber optic pins are placed at precise intervals along the
length of the charge.

o The charge is initiated at one end by a detonator.
o As the detonation front propagates along the charge, it activates each probe in sequence.

o The time intervals between probe activations are recorded using a high-speed
oscilloscope or chronometer.

o The detonation velocity is calculated by dividing the known distance between probes by
the measured time interval.

Shaped Charge Jet Characterization

o Objective: To measure the velocity, coherence, and geometry of the shaped charge jet.
o Methodology:

o Afully assembled shaped charge warhead is mounted at a specified standoff distance
from the diagnostic equipment.
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o Two or more flash X-ray heads are positioned perpendicular to the jet's expected trajectory
at known distances from each other.

o The warhead is detonated.

o The X-ray heads are triggered at precise, predetermined time delays after detonation to
capture images of the jet at different points in its flight path.

o The velocity of the jet tip and subsequent particles is calculated by measuring the distance
traveled between the X-ray images and dividing by the time interval between the flashes.

o The radiographs are also analyzed to assess the jet's straightness, diameter, and breakup
characteristics. High-speed cameras can also be used for this purpose.

Armor Penetration Test

o Objective: To measure the depth of penetration of the shaped charge jet into a standardized
armor target.

o Methodology:

o The shaped charge warhead is positioned at a specific standoff distance from a target
block of Rolled Homogeneous Armor (RHA) of a specified hardness (e.g., 300 BHN).[3]

o The warhead is detonated, and the jet is allowed to penetrate the target.

o After the test, the target is sectioned, and the depth of the penetration channel is
measured from the front face of the target to the deepest point of the cauvity.

o The diameter of the entry hole is also typically recorded.

o For deeper-penetrating warheads, a stack of RHA plates is often used as the target.

Visualizing Relationships and Workflows

To better understand the interplay of factors in shaped charge performance and the typical
experimental process, the following diagrams are provided.
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Caption: Factors influencing anti-armor performance.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b13765986?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13765986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing
Start: Explosive Formulation

Warhead Fabrication & Assembly

:

Test Setup & Instrumentation
(X-ray, Probes, Target)

:

Detonation

:

Data Acquisition
(Radiographs, Time Intervals)

:

Data Analysis

:

Performance Evaluation
(VOD, Jet Velocity, Penetration)

End: Performance Characterized

Click to download full resolution via product page

Caption: Shaped charge evaluation workflow.

Conclusion
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Octol remains a viable and effective explosive for many anti-armor applications, offering a
good compromise between performance and cost. However, for advanced threats requiring
maximum penetration, the data clearly indicates that newer formulations, particularly high-HMX
content PBXs and those incorporating novel energetic materials like CL-20, offer superior
performance. The continued development of insensitive munitions has also led to the creation
of PBXs with reduced vulnerability to accidental detonation, a factor of growing importance in
modern military logistics and operations. For researchers and developers of next-generation
anti-armor systems, the focus should be on these more advanced explosive formulations to
achieve the necessary performance gains against increasingly resilient targets. The selection
of an appropriate explosive fill will always be a trade-off between performance, sensitivity, and
cost, but the trend is undeniably moving towards higher-energy, less sensitive materials than
Octol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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